Cas no 445-82-9 (1-(5-fluoro-2-methoxyphenyl)ethan-1-one)

• Product name: 1-(5-fluoro-2-methoxyphenyl)ethan-1-one
• CAS No: 445-82-9
• MF: C₉H₉FO₂
• MW: 168.1650
• MDL: MFCD00671763
• CID: 82306
• PubChem ID: 2737356

1-(5-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methoxyphenyl)ethanone
• 5'-FLUORO-2'-METHOXYACETOPHENONE
• 1-(5-fluro-2-methoxy phenyl)ethanone
• 5-FLUORO-2-METHOXYACETOPHENONE
• 5′-Fluoro-2′-methoxyacetophenone
• 1-(5-fluoro-2-methoxyphenyl)ethan-1-one
• 1-(5-Fluoro-2-methoxy-phenyl)-ethanone
• Ethanone, 1-(5-fluoro-2-methoxyphenyl)-
• 1-acetyl-5-fluoro-2-methoxybenzene
• PARAGOS 530128
• 2'-Methoxy-5'-fluoroacetophenone
• CNVGMLMIQIPAFY-UHFFFAOYSA-N
• SY025576
• 445-82-9
• FT-0632138
• AKOS001385751
• 5 inverted exclamation mark -Fluoro-2 inverted exclamation mark -methoxyacetophenone
• DTXSID40372011
• Z54601918
• EN300-26798
• BB 0261058
• 5'-Fluoro-2'-methoxyacetophenone, 97%
• FS-1583
• A826630
• 1-(5-FLUORO-2-METHOXYPHENYL)-1-ETHANONE
• MFCD00671763
• 1-(5-fluoro-2-methoxy-phenyl)ethanone
• VT1216
• SCHEMBL43492
• AMY39987
• CS-W021244
• DB-013299
• ALBB-004400
• STK288945

• MDL： MFCD00671763
• Inchi： 1S/C9H9FO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-5H,1-2H3
• InChI Key： CNVGMLMIQIPAFY-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C(C(C([H])([H])[H])=O)C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 26.3
• Tautomer Count: 2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.1880 g/mL at 25 °C
• Boiling Point: 246.8℃ at 760 mmHg
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Refractive Index: n20/D 1.5186
• PSA: 26.30000
• LogP: 2.03690
• Solubility: Not determined

1-(5-fluoro-2-methoxyphenyl)ethan-1-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26-S36/37/39-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

1-(5-fluoro-2-methoxyphenyl)ethan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones